Cas no 1295527-17-1 (N/A)

• Product Name: N/A
• CAS No: 1295527-17-1
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 2057019
• PubChem ID: 73353540
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• 1295527-17-1
• CHEMBL2397766
• (3R)-VIOLANONE
• (3R)-7-hydroxy-3-(3-hydroxy-2,4-dimethoxyphenyl)-2,3-dihydrochromen-4-one
• N/A

• Inchi： 1S/C17H16O6/c1-21-11-4-6-13(15(8-11)22-2)17(20)9-23-14-7-10(18)3-5-12(14)16(17)19/h3-8,18,20H,9H2,1-2H3
• InChI Key： ITWVCZGLHWNQIQ-UHFFFAOYSA-N
• SMILES： COC1C=C(OC)C(C2(C(=O)C3C(=CC(=CC=3)O)OC2)O)=CC=1

Computed Properties

• Exact Mass: 316.09468823Da
• Monoisotopic Mass: 316.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids